Lithium bromide

• IUPAC Name: lithium;bromide
• InChI: InChI=1S/BrH.Li/h1H;/q;+1/p-1
• InChI Key: AMXOYNBUYSYVKV-UHFFFAOYSA-M
• Canonical SMILES: [Li+].[Br-]
• Molecular Formula: LiBr, BrLi
• DSSTOX Substance ID: DTXSID20892222
• Molecular Weight: 86.9 g/mol
• Physical Description: Dry Powder; Dry Powder, Water or Solvent Wet Solid; Liquid, Highly deliquescent white solid; [Merck Index] White powder, crystals, or beads; Hygroscopic; [Alfa Aesar MSDS]
• CAS No.: 7550-35-8

Description

Lithium bromide (LiBr) is an ionic compound with the chemical formula LiBr, comprising lithium (Li⁺) and bromide (Br⁻) ions. It is highly hygroscopic, forming cubic crystals similar to sodium chloride (NaCl) . Key properties include:

• Molecular weight: 86.85 g/mol
• Melting point: 552°C
• Boiling point: 1,265°C
• Density: 3.46 g/cm³
• Solubility: 166.7 g/100 mL in water at 20°C .

LiBr is synthesized via reactions between lithium hydroxide (LiOH) and hydrobromic acid (HBr) or by treating lithium carbonate (Li₂CO₃) with HBr . Its applications span absorption refrigeration (due to low vapor pressure and high affinity for water) , organic synthesis (as a catalyst and desiccant) , and polymer modification (enhancing glass transition temperature, Tg) .

Preparation Methods

Lithium bromide can be synthesized through several methods:

Reaction of Lithium Carbonate with Hydrobromic Acid: [ \text{Li}_2\text{CO}_3 + 2\text{HBr} \rightarrow 2\text{LiBr} + \text{H}_2\text{CO}_3 ]

Reaction of Lithium Hydroxide with Hydrobromic Acid: [ \text{LiOH} + \text{HBr} \rightarrow \text{LiBr} + \text{H}_2\text{O} ] These reactions are typically carried out in aqueous solutions and result in the formation of this compound along with water or carbonic acid.

Chemical Reactions Analysis

Displacement Reactions

Lithium bromide undergoes halogen exchange in single displacement reactions with strong oxidizing agents:

$\text{Cl}_2+2\text{LiBr}\rightarrow \text{Br}_2+2\text{LiCl}$
This reaction proceeds at room temperature, with bromine gas ($\text{Br}_2$) liberated as a reddish-brown vapor .

Table 1: Reactivity of LiBr with Halogens

Halogen	Product	Reaction Conditions	Yield
Cl₂	LiCl + Br₂	RT, aqueous	>95%
F₂	LiF + Br₂	High temp	70–80%

Precipitation Reactions

LiBr reacts with silver nitrate to form insoluble silver bromide:

$\text{LiBr}+\text{AgNO}_3\rightarrow \text{AgBr}↓+\text{LiNO}_3$
The reaction is quantitative in aqueous solutions, with AgBr precipitating as a pale yellow solid (Ksp = 5.35×10⁻¹³) .

Acid-Base Reactions

LiBr is synthesized via neutralization of lithium bases with HBr:

$\text{LiOH}+\text{HBr}\rightarrow \text{LiBr}+\text{H}_2\text{O}\quad (\Delta H=-317.3\\text{kJ mol})$
$\text{Li}_2\text{CO}_3+2\text{HBr}\rightarrow 2\text{LiBr}+\text{H}_2\text{O}+\text{CO}_2↑$
These exothermic reactions achieve >98% conversion under reflux .

Lithium-Bromide Exchange Reactions

Competitive pathways emerge in reactions with organolithium reagents:

$\text{Ar Br}+\text{tBuLi}\rightarrow \text{Ar Li}+\text{tBuBr}$

Key Findings :

• Solvent Effects :

  • THF favors nucleophilic addition (70% yield)

  • Et₂O promotes exchange/cyclization (83% iso-indolinones)

• Stoichiometry : 2:1 tBuLi:substrate ratio maximizes cyclization

Table 3: Reaction Optimization

Parameter	Optimal Value	Yield Impact
Temperature	-78°C	+25%
Catalyst Loading	3 mol%	+41%
Solvent	Et₂O	+32%

Thermal Decomposition

At elevated temperatures (>1,200°C), LiBr undergoes dissociation:

$2\text{LiBr}\xrightarrow{\Delta}2\text{Li}+\text{Br}_2$
The process becomes significant above 1,265°C (boiling point) .

Scientific Research Applications

Industrial Applications

1.1 Refrigeration and Air Conditioning

Lithium bromide is predominantly used in absorption refrigeration systems. A 50-60% aqueous solution serves as a desiccant in air conditioning systems, effectively removing moisture from the air. Its hygroscopic nature allows it to absorb water vapor, making it ideal for dehumidification processes .

Application	Description
Absorption Chillers	Used as a refrigerant in industrial absorption chillers.
Air Conditioning	Acts as a desiccant to control humidity levels.

1.2 Chemical Synthesis

In organic chemistry, this compound is utilized as a catalyst in various reactions, including hydroformylation and oxidation processes. It facilitates the deprotonation and dehydration of organic compounds, which is crucial in synthesizing pharmaceuticals and other organic molecules .

Reaction Type	Role of LiBr
Hydroformylation	Catalyst for the addition of aldehydes.
Organic Synthesis	Aids in the formation of complex organic molecules.

Pharmaceutical Applications

This compound has historical significance as a sedative but is currently more recognized for its role in treating bipolar disorder, where it acts similarly to lithium carbonate . Additionally, it is involved in the purification processes of certain steroids used in medical treatments.

Application	Details
Bipolar Disorder	Used as a mood stabilizer in psychiatric treatment.
Steroid Purification	Assists in refining steroid compounds for therapeutic use.

Electrochemical Applications

This compound is also employed as an electrolyte component in lithium batteries due to its high solubility and ionic conductivity. Its role in electrochemical processes is critical for enhancing battery performance and efficiency .

Application	Functionality
Lithium Batteries	Acts as an electrolyte to facilitate ion transport.

Thermal Properties Study

A recent study focused on the thermophysical properties of this compound-water solutions, emphasizing their significance for designing efficient refrigeration units. The study developed regression equations to model the behavior of LiBr solutions under varying conditions, demonstrating how temperature influences the concentration and performance of these systems .

Solvation Dynamics

Another investigation utilized ab initio molecular dynamics simulations to explore this compound's solvation dynamics in electrochemical solvents like γ-butyrolactone (GBL). This research highlighted the structural characteristics of Li+ ions in solution and their implications for battery technology .

Mechanism of Action

The mechanism of action of lithium bromide, particularly in its historical use as a sedative, involves the lithium ion. Lithium ions can modulate neurotransmitter receptors and inhibit certain enzymes such as glycogen synthase kinase 3 and inositol phosphatases. These actions contribute to its mood-stabilizing effects, although the precise mechanisms remain not fully understood .

Comparison with Similar Compounds

Comparison with Other Alkali Bromides

LiBr shares stoichiometric similarities with sodium bromide (NaBr) and potassium bromide (KBr), but differences arise from ionic radii and lattice energies:

Property	LiBr	NaBr	KBr
Ionic radius (Å)	Li⁺: 0.76	Na⁺: 1.02	K⁺: 1.38
	Br⁻: 1.96	Br⁻: 1.96	Br⁻: 1.96
Lattice energy (kJ/mol)	807	747	682
Solubility in water (g/100 mL, 20°C)	166.7	90.5	65.3
Hygroscopicity	Extreme	Moderate	Low

Key Insights :

• LiBr’s smaller cation (Li⁺) and higher lattice energy contribute to its exceptional solubility and hygroscopicity compared to NaBr and KBr .
• In medical applications, LiBr’s high bromine content (91.95%) enables superior sedative effects over other bromides, though its use declined due to cardiac toxicity risks .

Comparison with Other Lithium Halides

LiBr’s properties diverge from lithium chloride (LiCl) and lithium iodide (LiI):

Property	LiBr	LiCl	LiI
Melting point (°C)	552	610	469
Hygroscopicity	Extreme	Extreme	Moderate
Applications	Refrigeration, organic synthesis	Dehumidification, aluminum production	Batteries, optics

Key Insights :

• LiBr and LiCl are both highly hygroscopic, but LiBr’s lower melting point makes it more suitable for liquid-based systems like absorption chillers .
• LiI’s lower lattice energy and reduced hygroscopicity limit its use in aqueous systems but favor solid-state applications .

Comparison in Absorption Refrigeration Systems

LiBr-water systems are benchmarked against ammonia-water (NH₃-H₂O) in absorption chillers:

Parameter	LiBr-H₂O	NH₃-H₂O
Refrigerant	Water	Ammonia
Operating temperature	0.1–10°C (above freezing)	-30°C to 10°C (sub-zero capable)
Coefficient of Performance (COP)	0.6–0.8	0.5–0.7
Corrosivity	High (requires inhibitors)	Moderate
Environmental impact	Non-ozone depleting	Toxic (requires careful handling)

Key Insights :

• LiBr-H₂O systems excel in air conditioning but cannot achieve sub-zero temperatures, unlike NH₃-H₂O .
• Dynamic modeling shows LiBr systems exhibit higher relative errors (9.2%) compared to NH₃ (3.93%) in parameter predictions, likely due to complex crystallization behavior .

Key Insights :

• LiBr disrupts hydrogen bonding in PVA, increasing Tg and stiffness, whereas Mg(NO₃)₂ plasticizes the polymer .
• Despite cost disadvantages, LiBr’s unique Tg enhancement drives niche applications in high-performance films .

Biological Activity

Lithium bromide (LiBr) is a chemical compound that has garnered attention for its various biological activities, particularly in the context of mental health treatment and its biochemical mechanisms. This article explores the biological activity of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.

Overview of this compound

This compound is a salt of lithium and bromine, primarily known for its use in psychiatric medicine, particularly in the treatment of bipolar disorder. It acts as a mood stabilizer and has been shown to have neuroprotective properties. Beyond its psychiatric applications, this compound is also utilized in organic synthesis as a catalyst.

Lithium's biological activity is largely attributed to its ability to influence various biochemical pathways. Key mechanisms include:

• Inhibition of Glycogen Synthase Kinase 3 Beta (GSK3B) : Lithium inhibits GSK3B, a kinase involved in numerous cellular processes including metabolism, cell differentiation, and apoptosis. This inhibition occurs through competition with magnesium for binding sites and by increasing phosphorylation levels of GSK3B substrates .
• Alteration of Membrane Fluidity : Studies have shown that lithium can alter the fluidity of neural plasma membranes, potentially impacting neurotransmitter receptor function and signaling pathways .
• Gene Expression Modulation : Lithium treatment has been associated with significant changes in gene expression patterns in brain cells, which may underlie some of its therapeutic effects .

Pharmacological Effects

This compound exhibits several pharmacological effects that contribute to its therapeutic profile:

• Mood Stabilization : Lithium is well-documented for its efficacy in stabilizing mood in patients with bipolar disorder. It reduces the frequency and severity of manic and depressive episodes .
• Neuroprotection : Lithium has been shown to provide neuroprotective effects, possibly through its ability to enhance neurotrophic factors such as brain-derived neurotrophic factor (BDNF) .
• Anti-inflammatory Properties : Recent studies suggest that lithium may possess anti-inflammatory properties, which could be beneficial in treating neurodegenerative diseases .

Case Studies

Several studies illustrate the biological activity of this compound:

• Clinical Efficacy in Bipolar Disorder : A longitudinal study involving patients with bipolar disorder demonstrated that those treated with lithium had significantly fewer manic episodes compared to those not receiving treatment. The study highlighted the importance of regular monitoring of lithium levels due to potential toxicity .
• Neuroprotective Effects in Animal Models : Research using animal models has shown that lithium administration can reduce neuronal cell death following ischemic injury. This effect is believed to be mediated through GSK3B inhibition and subsequent activation of protective signaling pathways .
• Lithium as a Catalyst in Organic Synthesis : this compound has been effectively used as a catalyst for various organic reactions, including the hydroboration of imines and opening of epoxide rings. These reactions have demonstrated high yields and efficiency, showcasing lithium's versatility beyond pharmacology .

Data Tables

The following table summarizes key studies on this compound's biological activity:

Study	Focus	Findings
Lopez-Corcuera et al. (1988)	Membrane Fluidity	Lithium alters neural plasma membrane fluidity without direct interaction .
McQuillin et al. (2007)	Gene Expression	Lithium significantly alters gene expression patterns in brain cells .
Kim et al. (2020)	Organic Synthesis	This compound catalyzes hydroboration reactions with >95% yield .
Beurel & Jope (2006)	Apoptosis Regulation	Lithium modulates cellular thresholds for apoptosis via GSK3B inhibition .

Q & A

Q. Basic: What are the standard laboratory synthesis methods for lithium bromide?

Methodological Answer:
this compound is typically synthesized via acid-base reactions. A common method involves reacting lithium carbonate (Li₂CO₃) with hydrobromic acid (HBr):
Li₂CO₃ + 2HBr → 2LiBr + CO₂ + H₂O
This reaction is conducted under controlled stoichiometric conditions to minimize impurities. Post-synthesis, crystallization or vacuum drying is used to obtain anhydrous LiBr. For high-purity requirements, recrystallization in ethanol or acetone is recommended .

Q. Basic: What key thermodynamic properties of aqueous this compound solutions are critical for absorption systems?

Methodological Answer:
Critical thermodynamic properties include:

• Vapor Pressure : Dictates absorption/desorption efficiency. Measured via isothermal ebulliometry (e.g., 338.15–368.15 K for 45–70 wt% LiBr solutions) .
• Solubility : Boryta (1970) reported solubility up to 70% at 100°C .
• Density and Viscosity : Dynamic viscosity increases exponentially with LiBr concentration, affecting pump efficiency.

Property	Measurement Method	Example Data (25°C, 50% LiBr)
Vapor Pressure	Isothermal ebulliometry	0.87 kPa
Solubility	Gravimetric analysis	70% at 100°C
Density	Pycnometry	1.54 g/cm³

Q. Advanced: How to design experiments to resolve contradictions in vapor-liquid equilibrium (VLE) data for LiBr solutions?

Methodological Answer:
Contradictions in VLE data (e.g., between Iyoki (1989) and Kim (1996)) arise from measurement techniques or solution additives. To resolve discrepancies:

Standardize Protocols : Use isothermal ebulliometry with calibrated equipment.

Cross-Validate : Compare results with independent methods (e.g., static vapor pressure measurement).

Control Additives : Test solutions with/without additives (e.g., 2-ethyl-1-hexanol) to isolate their effects .

Q. Advanced: How to evaluate the stability of heat-transfer additives in high-temperature LiBr systems?

Methodological Answer:
Additives like 2-ethyl-1-hexanol (2EH) decompose above 180°C. Stability assessment involves:

Thermal Analysis : Differential Scanning Calorimetry (DSC) to determine decomposition thresholds.

Dynamic Testing : Falling-film minisorber experiments to quantify heat/mass transfer degradation.

Chemical Compatibility : Monitor reactions with corrosion inhibitors (e.g., lithium chromate vs. lithium molybdate) via HPLC or GC-MS .

Q. Advanced: What methodologies are used for exergy analysis in LiBr absorption cooling systems?

Methodological Answer:
Exergy analysis evaluates energy quality losses. For a 10 kW LiBr chiller:

Component-Level Exergy Destruction : Calculate irreversibilities in the absorber, generator, and heat exchangers.

System Efficiency : Use the exergy efficiency ratio : η = (Exergy Output)/(Exergy Input).

Parametric Studies : Vary generator temperatures (160–260°C) to optimize exergy destruction distribution .

Q. Advanced: How to address performance degradation in LiBr absorption refrigeration systems?

Methodological Answer:
Degradation arises from solution contamination or crystallization. Mitigation strategies include:

Purity Control : Regular titration (e.g., AgNO₃ for Br⁻ concentration) and filtration.

Additive Optimization : Use 1-hexanol (HEP) instead of 2EH for higher thermal stability.

Crystallization Prevention : Maintain solution concentration below 70% and use ethylene glycol as an antifreeze .

Q. Advanced: How to model heat and mass transfer in falling-film LiBr generators?

Methodological Answer:
Mathematical models integrate:

Governing Equations : Navier-Stokes for fluid dynamics and Fick’s law for mass transfer.

Boundary Conditions : Film thickness (0.1–0.5 mm) and temperature gradients (160–220°C).

Validation : Compare simulated results with experimental data from open-cycle test rigs (error margins <5%) .

Q. Advanced: What are the trade-offs in corrosion inhibitor selection for LiBr solutions?

Methodological Answer:

• Lithium Chromate (Li₂CrO₄) : Effective but reacts with 2EH at >180°C.
• Lithium Molybdate (Li₂MoO₄) : Higher stability but less inhibitory efficiency.
• Testing Protocol : Electrochemical impedance spectroscopy (EIS) to quantify corrosion rates under varying temperatures .

Q. Advanced: How does additive concentration affect LiBr solution performance?

Methodological Answer:
Additive performance is concentration-dependent:

• 2EH : Optimal at ~565 wppm; beyond this, Marangoni convection diminishes.
• HEP : Effective up to 600 wppm.
• Synergistic Effects : Blending 2EH with 2-methyl-2-propanol (2MP) enhances absorption rates due to reduced aqueous solubility .

Q. Advanced: How to validate thermodynamic models for LiBr-water systems?

Methodological Answer:
Validation involves:

Benchmarking : Compare model predictions with NIST Chemistry WebBook data (e.g., ΔfH°gas, S°gas).

Sensitivity Analysis : Vary parameters (e.g., activity coefficients) to assess model robustness.

Experimental Reproducibility : Follow Beilstein Journal guidelines for detailed method reporting .